Cas no 2228340-30-3 (O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine
• CAS No: 2228340-30-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5985711
• PubChem ID: 165757392
• Update Time: 2025-06-08

O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine
• EN300-1815235
• O-[2-(3-ethyloxetan-3-yl)propan-2-yl]hydroxylamine
• 2228340-30-3

• Inchi： 1S/C8H17NO2/c1-4-8(5-10-6-8)7(2,3)11-9/h4-6,9H2,1-3H3
• InChI Key： IHKUUCKNUUGZAI-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C(C)(C)ON

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine

Recent Advances in the Study of O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine (CAS: 2228340-30-3)

O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine (CAS: 2228340-30-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxetane and hydroxylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a building block for novel drug candidates. The compound's structural features make it particularly valuable for modulating biological pathways and enhancing drug delivery systems.

One of the key areas of research has been the optimization of synthetic routes for O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving the protection of hydroxyl groups and subsequent oxetane ring formation, which was critical for maintaining the compound's stability and reactivity. This advancement is expected to facilitate further pharmacological studies and industrial applications.

In addition to its synthetic utility, O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine has been investigated for its role in targeted drug delivery. A recent preprint on bioRxiv highlighted its ability to form stable conjugates with various therapeutic agents, thereby improving their pharmacokinetic profiles. The hydroxylamine moiety, in particular, was found to enhance the solubility and bioavailability of hydrophobic drugs, making it a valuable tool for developing next-generation therapeutics. These findings underscore the compound's versatility and potential impact on drug development.

Another notable study explored the compound's mechanism of action in modulating oxidative stress pathways. Research conducted at a leading pharmaceutical institute revealed that O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine exhibits potent antioxidant properties, potentially offering neuroprotective effects. The study utilized in vitro and in vivo models to demonstrate the compound's ability to scavenge reactive oxygen species (ROS) and reduce cellular damage. These results suggest its potential application in treating neurodegenerative diseases and other conditions associated with oxidative stress.

Despite these promising developments, challenges remain in the clinical translation of O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine. Issues such as metabolic stability, toxicity profiles, and large-scale production need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration. Collaborative efforts between academia and industry will be essential to unlock the full therapeutic potential of this compound.

In conclusion, O-2-(3-ethyloxetan-3-yl)propan-2-ylhydroxylamine (CAS: 2228340-30-3) represents a promising candidate for various applications in chemical biology and medicinal chemistry. Recent advancements in its synthesis, drug delivery capabilities, and mechanistic insights highlight its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its therapeutic benefits and pave the way for clinical applications.